(Z)-N'-[(6-fluoropyridin-2-yl)amino]-2-(pyridin-2-ylsulfanyl)ethanimidamide

• IUPAC Name: N'-[(6-fluoropyridin-2-yl)amino]-2-pyridin-2-ylsulfanylethanimidamide
• InChI: InChI=1S/C12H12FN5S/c13-9-4-3-5-11(16-9)18-17-10(14)8-19-12-6-1-2-7-15-12/h1-7H,8H2,(H2,14,17)(H,16,18)
• InChI Key: RPQLICKVSCQOIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=NNC2=NC(=CC=C2)F)N
• Isomeric SMILES: C1=CC=NC(=C1)SC/C(=N/NC2=NC(=CC=C2)F)/N
• Molecular Formula: C12H12FN5S
• Molecular Weight: 277.32 g/mol

Description

(Z)-N'-[(6-fluoropyridin-2-yl)amino]-2-(pyridin-2-ylsulfanyl)ethanimidamide, or (Z)-FPE, is a synthetic compound with a unique structure and a wide range of applications in scientific research. It is a member of the class of compounds known as sulfamides, which are characterized by a sulfur atom connected to two nitrogen atoms. Due to its unique structure, (Z)-FPE has been extensively studied in the fields of biochemistry and pharmacology.

Scientific Research Applications

Fluorinated Pyridines in Drug Design

Fluorinated pyridines, similar to the structure , play a crucial role in drug design due to their enhanced bioactivity and stability. For instance, the synthesis and evaluation of pyridonecarboxylic acids as antibacterial agents highlight the significance of fluorinated compounds in developing more potent antibiotics compared to existing solutions like enoxacin (Matsumoto et al., 1984). This research underpins the potential applications of fluorinated pyridines in addressing bacterial infections.

Fluorination for Regioselective Synthesis

The selective fluorination of 2-aminopyridines demonstrates a method to introduce fluorine atoms into pyridines, yielding compounds with high regioselectivities (Zhou et al., 2018). This technique is pertinent to synthesizing complex molecules for pharmaceuticals, where the precise placement of a fluorine atom can significantly influence the biological activity of the compound.

Metal Ion Detection

Fluorinated pyridines and related derivatives serve as effective sensors for metal ions in environmental and biological contexts. A study on bipyridine derivatives for trace Zn2+ detection in water illustrates the utility of such compounds in environmental monitoring and public health (Kong et al., 2013). The ability to detect trace levels of metal ions showcases the compound's applications in analytical chemistry and environmental science.

Fluoroionophores for Metal Staining

The development of fluoroionophores based on diamine-salicylaldehyde derivatives, which can chelate specific metal ions, highlights applications in bioimaging and diagnostics (Hong et al., 2012). Such compounds offer tools for studying metal ion distribution within biological systems, contributing to our understanding of cellular processes and diseases linked to metal ion dysregulation.

Synthesis and Characterization for Optical Applications

Research on the synthesis and characterization of fluorinated pyridines for non-linear optical (NLO) applications and molecular docking studies suggests their potential in materials science and computational chemistry (Jayarajan et al., 2019). The exploration of NLO properties and interactions with biological targets can lead to advancements in photonic devices and drug design.